Cas no 184226-80-0 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-)

• Product Name: 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
• CAS No: 184226-80-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 114278
• PubChem ID: 10487870
• Update Time: 2025-04-18

1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
• 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-methyl-(9CI)
• SCHEMBL3269719
• SCHEMBL10005347
• 184226-80-0
• 2-tert-butyl-6-methyl-1H-benzimidazole

• Inchi： 1S/C12H16N2/c1-8-5-6-9-10(7-8)14-11(13-9)12(2,3)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： UNPBNEXLKINUEQ-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1C(C)(C)C

Computed Properties

• Exact Mass: 188.13100
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.16880